(Tert-amylimino)tris(dimethylamino)tantalum
Overview
Description
“(Tert-amylimino)tris(dimethylamino)tantalum” is an organometallic compound . It has a molecular formula of C11H29N4Ta-3. This compound is not intended for human or veterinary use and is typically used for research purposes.
Molecular Structure Analysis
The molecular structure of “(Tert-amylimino)tris(dimethylamino)tantalum” is represented by the formula C11H29N4Ta-3. The exact structure would require more specific information such as bond lengths and angles, which are not available in the current data.Physical And Chemical Properties Analysis
“(Tert-amylimino)tris(dimethylamino)tantalum” appears as a colorless solid . It has a molecular weight of 398.32 g/mol. The density is 1.43 g/cm3 . Unfortunately, the solubility in water and boiling point are not specified .Scientific Research Applications
Organometallic Reagents
Organometallic compounds like “(Tert-amylimino)tris(dimethylamino)tantalum” are often used as reagents in various chemical reactions . They can participate in a wide range of reactions, providing a versatile tool for chemists.
Catalysts
This compound can also serve as a catalyst in certain chemical reactions . Catalysts are substances that increase the rate of a chemical reaction by reducing the energy barrier of the reaction, without being consumed in the process.
Precursor Materials
“(Tert-amylimino)tris(dimethylamino)tantalum” can be used as a precursor material in various applications . Precursor materials are substances that undergo chemical changes to produce another substance. In the case of this compound, it could be used to produce other tantalum-based compounds.
Thin Film Deposition
One of the significant applications of this compound is in thin film deposition . Thin films are layers of material ranging from fractions of a nanometer to several micrometers in thickness. They are used in a wide variety of industries including semiconductors, solar cells, and optics.
Industrial Chemistry
In industrial chemistry, “(Tert-amylimino)tris(dimethylamino)tantalum” can be used in the synthesis of various chemicals . Its unique properties can make it a valuable tool in the production of a wide range of industrial chemicals.
Pharmaceuticals
This compound could potentially find applications in the pharmaceutical industry . While the specific applications would depend on the drug being developed, organometallic compounds are often used in drug synthesis.
LED Manufacturing
“(Tert-amylimino)tris(dimethylamino)tantalum” could also be used in the manufacturing of LEDs . The compound could be used in the creation of the thin films that are critical to the function of LEDs.
Safety and Hazards
properties
IUPAC Name |
dimethylazanide;2-methylbutan-2-yliminotantalum | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11N.3C2H6N.Ta/c1-4-5(2,3)6;3*1-3-2;/h4H2,1-3H3;3*1-2H3;/q;3*-1; | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DUSOHVSMXRNSMQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)(C)N=[Ta].C[N-]C.C[N-]C.C[N-]C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H29N4Ta-3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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